Cas no 1334370-13-6 (2-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1H-1,3-benzodiazole)

• Product Name: 2-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1H-1,3-benzodiazole
• CAS No: 1334370-13-6
• MF: C₂₁H₁₉N₅O
• MW: 357.408463716507
• CID: 5869540
• PubChem ID: 56724329
• Update Time: 2025-05-24

2-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• [3-(1H-benzimidazol-2-yl)azetidin-1-yl]-(5-methyl-1-phenylpyrazol-4-yl)methanone
• 2-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1H-1,3-benzodiazole
• AKOS024529916
• (3-(1H-benzo[d]imidazol-2-yl)azetidin-1-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone
• F6037-0060
• VU0530180-1
• 1334370-13-6
• SR-01000926660
• SR-01000926660-1

• Inchi： 1S/C21H19N5O/c1-14-17(11-22-26(14)16-7-3-2-4-8-16)21(27)25-12-15(13-25)20-23-18-9-5-6-10-19(18)24-20/h2-11,15H,12-13H2,1H3,(H,23,24)
• InChI Key： WVGWOCPYQPFCHW-UHFFFAOYSA-N
• SMILES： C(N1CC(C2NC3=CC=CC=C3N=2)C1)(C1=C(C)N(C2=CC=CC=C2)N=C1)=O

Computed Properties

• Exact Mass: 357.15896025g/mol
• Monoisotopic Mass: 357.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1H-1,3-benzodiazole

Exploring the Potential of 2-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1H-1,3-benzodiazole in Modern Pharmaceutical Research

2-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1H-1,3-benzodiazole (CAS No. 1334370-13-6) is a compound of significant interest in contemporary pharmaceutical and chemical research. This molecule, with its unique structural features, has garnered attention for its potential applications in drug development and material science. The compound's structure incorporates a benzodiazole core, which is known for its aromatic stability and electronic properties, making it a versatile scaffold for various functional groups.

The benzodiazole moiety in this compound plays a pivotal role in its chemical reactivity and biological activity. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the design of antitumor agents, antimicrobial drugs, and anti-inflammatory compounds. The integration of a pyrazole ring within the structure further enhances the compound's potential for interacting with biological targets, such as enzymes and receptors.

One of the most intriguing aspects of this compound is its ability to participate in bioisosteric replacements, a strategy widely used in drug design to optimize pharmacokinetic properties while maintaining biological activity. The presence of a methyl group on the pyrazole ring introduces steric effects that can influence the compound's binding affinity to specific protein pockets. This feature has been exploited in recent research to develop more potent and selective drug candidates.

Moreover, the azetidine ring within the molecule contributes to its conformational flexibility, allowing for diverse interactions with biological systems. This structural characteristic has been leveraged in the design of peptide mimetics and small molecule inhibitors. Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with key biological targets, providing insights into its mechanism of action.

The synthesis of 2-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1H-1,3-benzodiazole involves a series of well-established organic reactions, including amide bond formation, ring-closing metathesis, and deprotection steps. These methods ensure high yields and purity, making the compound accessible for further research and development.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for various diseases. For instance, its ability to inhibit key enzymes involved in inflammatory pathways makes it a candidate for treating conditions such as arthritis and neurodegenerative diseases. Additionally, its antitumor properties have been explored in vitro, demonstrating selective cytotoxicity against cancer cell lines.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the pharmacokinetic profile of this compound. By modifying substituents on the benzodiazole and pyrazole rings, researchers aim to enhance solubility, bioavailability, and metabolic stability. These modifications are critical for translating laboratory findings into clinically relevant treatments.

The integration of green chemistry principles into the synthesis of this compound has also been a topic of interest. By employing catalytic methods and reducing waste generation, scientists are working towards more sustainable production processes. This approach aligns with global efforts to minimize environmental impact while advancing medical innovation.

In conclusion, 2-[1-(5-methyl-1 phenyl 1H pyrazole 4 carbonyl)azetidin 3 yl] 1H 1 3 benzodiazole (CAS No. 1334370 13 6) represents a compelling example of how structural diversity can be harnessed to address unmet medical needs. With ongoing research focusing on its pharmacological properties and synthetic optimization, this compound holds great potential for contributing to the development of novel therapeutic agents.